4-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-thiophen-2-yl-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C20H16N2O4S2/c1-25-15-11-9-14(10-12-15)21-19-20(22-18(26-19)17-8-5-13-27-17)28(23,24)16-6-3-2-4-7-16/h2-13,21H,1H3
• InChI Key: NDLPLJZTZZWVOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N2O4S2
• Molecular Weight: 412.5 g/mol

Description

The compound “4-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-thiophen-2-yl-1,3-oxazol-5-amine” is a complex organic molecule that contains several functional groups including a benzene ring, a thiophene ring, an oxazole ring, a sulfone group, an amine group, and a methoxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the benzene ring could be functionalized with a sulfonyl group through a sulfonation reaction. The thiophene and oxazole rings could be formed through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electronic distribution and the shape of the molecule would be influenced by these groups.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions depending on the conditions. For example, the amine group could participate in acid-base reactions, the sulfonyl group could undergo substitution reactions, and the rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amine group could make it a base, and the presence of a sulfonyl group could make it a good leaving group.

Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives similar to 4-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-thiophen-2-yl-1,3-oxazol-5-amine have been synthesized and evaluated for their antimicrobial properties. For instance, compounds synthesized from reactions involving primary amines and various ester ethoxycarbonylhydrazones have demonstrated good to moderate activities against test microorganisms, suggesting potential for development into antimicrobial agents (Bektaş et al., 2007).

Photodynamic Therapy for Cancer Treatment

Another area of application is in photodynamic therapy (PDT) for cancer treatment. Derivatives of benzenesulfonamide have been synthesized and characterized, showing promising properties as photosensitizers in PDT. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them potential candidates for use in treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Novel Organic Ligands

Compounds related to 4-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-thiophen-2-yl-1,3-oxazol-5-amine have been utilized in the synthesis of novel organic ligands. These ligands have potential applications in various fields of chemistry, including catalysis and materials science. The synthesis involves reactions with aminoheteroaryls, lamotrigine, and other compounds, yielding products with diverse chemical functionalities and potential utility in further chemical transformations (Kabirifard et al., 2020).

Development of Enhanced Polymeric Materials

Research into modifying poly vinyl alcohol/acrylic acid hydrogels with various amine compounds, including those similar to the compound of interest, has led to the creation of polymers with increased swelling degrees and enhanced thermal stability. These materials show promise for applications in medical fields due to their biocompatibility and superior physical properties (Aly, Aly, & El-Mohdy, 2015).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules. If it’s a reactant in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Like many organic compounds, this compound could be flammable. The specific safety and hazards would depend on many factors including its purity, what other chemicals it’s stored with, and how it’s handled.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety. If it’s a reactant in a chemical reaction, future research could involve optimizing the reaction conditions.